Cas no 2126179-32-4 (Thulium (III) S-2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid)

• Product Name: Thulium (III) S-2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid
• CAS No: 2126179-32-4
• CID: 4674154
• Update Time: 2025-05-19

Thulium (III) S-2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid Chemical and Physical Properties

Names and Identifiers

• Thulium (III) S-2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid

Additional information on Thulium (III) S-2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid

Comprehensive Analysis of Thulium (III) S-2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (CAS No. 2126179-32-4)

The compound Thulium (III) S-2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (CAS No. 2126179-32-4) is a highly specialized lanthanide-based chelating agent with significant applications in biomedical imaging, molecular diagnostics, and advanced material sciences. This macrocyclic ligand is designed to form stable complexes with thulium (III) ions, leveraging its unique photophysical properties for cutting-edge technologies. The isothiocyanatobenzyl functional group enables covalent conjugation to biomolecules, making it invaluable for targeted imaging and therapeutic applications.

In recent years, the demand for lanthanide-based probes has surged due to their exceptional luminescence properties and compatibility with time-resolved fluorescence assays. Researchers are increasingly exploring Thulium (III) S-2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid for its ability to provide high signal-to-noise ratios in bioimaging and biosensing. Its tetraazacyclododecane backbone ensures exceptional metal ion stability, even under physiological conditions, addressing a critical need for reliable contrast agents in magnetic resonance imaging (MRI) and optical imaging.

The synthesis and application of CAS No. 2126179-32-4 align with current trends in precision medicine and theranostics. A growing body of literature highlights its potential in cancer diagnostics, where its isothiocyanate group facilitates conjugation to antibodies or peptides for tumor-specific targeting. This adaptability has positioned Thulium (III) S-2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid as a frontrunner in the development of multimodal imaging agents, combining MRI, fluorescence, and even X-ray contrast capabilities.

From a material science perspective, the compound’s coordination chemistry offers insights into designing lanthanide-doped nanomaterials for optoelectronic devices. Its tetraacetic acid moieties enhance solubility in aqueous systems, a feature highly sought after in nanoparticle functionalization. As industries push toward green chemistry and sustainable practices, the stability and efficiency of CAS No. 2126179-32-4 make it a candidate for eco-friendly catalytic processes.

Frequently asked questions about this compound include its stability in biological matrices, conjugation efficiency, and comparative performance against other lanthanide chelates. Studies confirm its robustness in serum-containing media, with minimal dissociation over extended periods. Moreover, its high thermodynamic stability constant (log K > 20) ensures minimal interference from endogenous metal ions, a critical factor for in vivo applications.

In summary, Thulium (III) S-2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid represents a versatile tool at the intersection of chemistry, biology, and materials science. Its CAS No. 2126179-32-4 serves as a gateway to innovations in diagnostics, nanotechnology, and beyond, reflecting the dynamic evolution of lanthanide chemistry in modern research.